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Compound of Interest

Compound Name: Chlorodicyclohexylphosphine

Cat. No.: B095532 Get Quote

CAS Number: 16523-54-9

This technical guide provides an in-depth overview of Chlorodicyclohexylphosphine, a

versatile organophosphorus compound widely utilized as a precursor in the synthesis of

phosphine ligands for transition metal-catalyzed reactions. This document is intended for

researchers, scientists, and professionals in the fields of chemistry and drug development,

offering detailed information on its properties, synthesis, handling, and applications, with a

focus on its role in organic synthesis and catalysis.

Core Properties and Safety Information
Chlorodicyclohexylphosphine is a colorless to pale yellow liquid that is sensitive to air and

moisture.[1][2] It is crucial to handle this compound under an inert atmosphere (e.g., nitrogen or

argon).[1]

Physicochemical Properties
The key physical and chemical properties of Chlorodicyclohexylphosphine are summarized

in the table below for easy reference.
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Property Value Reference(s)

CAS Number 16523-54-9 [3]

Molecular Formula C₁₂H₂₂ClP [1]

Molecular Weight 232.73 g/mol [3]

Appearance Colorless to pale yellow liquid [4][5]

Boiling Point 165 °C at 12 mmHg [3][6]

Melting Point 126-128 °C [1][2]

Density 1.054 g/mL at 25 °C [3][6]

Refractive Index (n20/D) 1.533 [3][6]

Flash Point > 110 °C (> 230 °F) [1][7]

Solubility Reacts violently with water [1][2]

InChI Key
AKJFBIZAEPTXIL-

UHFFFAOYSA-N
[3]

SMILES ClP(C1CCCCC1)C2CCCCC2 [3][8]

Safety and Handling
Chlorodicyclohexylphosphine is a corrosive compound that can cause severe skin burns

and eye damage.[9][10] It is classified with the GHS05 pictogram and the signal word "Danger".

[1][9]

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][9]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][9]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P405: Store locked up.[1][9]

Due to its reactivity with water and air, it should be stored in a cool, dry, and well-ventilated

area under an inert atmosphere.[1][7]

Synthesis of Chlorodicyclohexylphosphine
Chlorodicyclohexylphosphine can be synthesized via the reaction of phosphorus trichloride

(PCl₃) with a cyclohexyl Grignard reagent. The following is a representative experimental

protocol.

Experimental Protocol: Synthesis from PCl₃
Materials:

Magnesium turnings

Iodine (crystal)

Cyclohexyl chloride

Anhydrous tetrahydrofuran (THF)

Phosphorus trichloride (PCl₃)

Anhydrous diethyl ether (Et₂O)

1,4-Dioxane

Celite

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A crystal

of iodine is added, and the flask is gently heated to activate the magnesium. A solution of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/317017791_12-Bisdicyclohexylphosphinoethane
https://www.researchgate.net/publication/317017791_12-Bisdicyclohexylphosphinoethane
https://pmc.ncbi.nlm.nih.gov/articles/PMC4498470/
https://www.researchgate.net/publication/317017791_12-Bisdicyclohexylphosphinoethane
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Suzuki_Miyaura_Coupling_of_Benzodioxole_Derivatives.pdf
https://www.benchchem.com/product/b095532?utm_src=pdf-body
https://www.benchchem.com/product/b095532?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


cyclohexyl chloride in anhydrous THF is added dropwise to initiate the Grignard reaction.

The reaction mixture is stirred until the magnesium is consumed.

Reaction with PCl₃: The Grignard reagent solution is cooled to -78 °C. A solution of PCl₃ in

anhydrous Et₂O is added dropwise with vigorous stirring.

Work-up: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred overnight. 1,4-Dioxane is added to precipitate the magnesium salts.

The resulting suspension is stirred for 1 hour.

Purification: The mixture is filtered through a pad of Celite under an inert atmosphere. The

solvent is removed under reduced pressure to yield Chlorodicyclohexylphosphine as a

colorless oil.

PCl₃

Reaction in
Anhydrous Ether

Cyclohexylmagnesium
Chloride (Grignard)

Work-up with
1,4-Dioxane Chlorodicyclohexylphosphine

Click to download full resolution via product page

Caption: Synthetic pathway for Chlorodicyclohexylphosphine.

Applications in Ligand Synthesis
A primary application of Chlorodicyclohexylphosphine is as a precursor for the synthesis of

bulky, electron-rich phosphine ligands. These ligands are instrumental in various transition

metal-catalyzed cross-coupling reactions.

Synthesis of 1,2-Bis(dicyclohexylphosphinoxy)ethane
One common ligand synthesized from Chlorodicyclohexylphosphine is 1,2-

Bis(dicyclohexylphosphinoxy)ethane. This is achieved through a reaction with ethylene glycol in

the presence of a base.[4][11]
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Experimental Protocol:

In a flask under an inert atmosphere, a solution of ethylene glycol and triethylamine in

anhydrous THF is prepared.

Chlorodicyclohexylphosphine is added dropwise to the solution at 0 °C.

The reaction mixture is stirred at room temperature for several hours.

The triethylammonium chloride precipitate is removed by filtration.

The solvent is evaporated under reduced pressure to yield the crude product, which can be

further purified by recrystallization or chromatography.

Chlorodicyclohexylphosphine

Reaction in
Anhydrous THFEthylene Glycol

Triethylamine (Base)

1,2-Bis(dicyclohexylphosphinoxy)ethane

Click to download full resolution via product page

Caption: Synthesis of a diphosphine ligand.

Role in Catalysis
Ligands derived from Chlorodicyclohexylphosphine are crucial in a variety of palladium-

catalyzed cross-coupling reactions due to their steric bulk and electron-donating properties.

These reactions include the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig

amination reactions.[6][11][12]

Suzuki-Miyaura Cross-Coupling Reaction
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The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds. Ligands

derived from Chlorodicyclohexylphosphine can enhance the efficiency of this reaction,

particularly with challenging substrates.

General Experimental Protocol:

To a dry flask under an inert atmosphere, add the aryl halide, the boronic acid, a palladium

source (e.g., Pd(OAc)₂ or Pd₂(dba)₃), the phosphine ligand (synthesized from

Chlorodicyclohexylphosphine), and a base (e.g., K₂CO₃ or Cs₂CO₃).

Add an anhydrous solvent (e.g., toluene, dioxane, or THF).

Heat the reaction mixture to the desired temperature and monitor the reaction progress by

TLC or GC.

Upon completion, cool the reaction mixture to room temperature, dilute with water, and

extract the product with an organic solvent.

The combined organic layers are dried over anhydrous sulfate, filtered, and concentrated

under reduced pressure. The crude product is then purified by column chromatography.
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Caption: General workflow for a Suzuki-Miyaura coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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